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Compound of Interest

Compound Name: Closthioamide

Cat. No.: B12422212

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling, use, and
disposal of Closthioamide, a potent polythioamide antibiotic. Adherence to these guidelines is
essential to ensure personnel safety and mitigate environmental contamination.

Essential Safety Information

Closthioamide is a powerful antibiotic agent with activity against multi-drug resistant bacteria,
including MRSA and VRE, through the inhibition of DNA gyrase.[1][2] While specific
toxicological data such as LD50 values are not readily available in the reviewed literature, it
has been described as having "moderate cytotoxicity".[1] Due to its biological activity and
chemical class (thioamide), it must be handled with care. Thioamide-containing compounds
can be harmful if swallowed, inhaled, or in contact with skin.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Closthioamide in any form (solid
or in solution).
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Equipment Specification Rationale
Nitrile or other chemically To prevent skin contact.
Gloves resistant gloves. Double Thioamides can be absorbed

gloving is recommended.

through the skin.

Eye Protection

Chemical safety goggles or a

full-face shield.

To protect eyes from dust

particles and splashes.

Lab Coat

A dedicated lab coat,
preferably a disposable or

barrier gown.

To protect personal clothing

and skin from contamination.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator.

Required when handling the
powdered form to prevent
inhalation of aerosolized

particles.

Quantitative Data Summary

The following table summarizes the available quantitative data for Closthioamide.

Parameter Value Source
Molecular Formula C29H38N602S6 PubChem
Molecular Weight 695.1 g/mol PubChem
Antibacterial Activity (MIC) Potent against MRSA and VRE  [1][2]
Enzyme Inhibition (ICso) Strong inhibitor of E. coli DNA o

gyrase

Cytotoxicity

Described as "moderate"

[1]

LDso/LCso

Data not available in reviewed

literature

Operational and Handling Plan
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A systematic approach to handling Closthioamide is crucial to minimize exposure and prevent
contamination.

Engineering Controls

o Ventilation: All handling of solid Closthioamide and preparation of stock solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure.

o Containment: Use a designated area within the laboratory for working with Closthioamide.
This area should be clearly marked.

Experimental Protocol: Preparation of a Closthioamide
Solution

This protocol outlines the safe preparation of a Closthioamide solution for experimental use.

e Preparation: Don all required PPE as outlined in section 1.1. Ensure the chemical fume hood
is operational.

* Weighing: Carefully weigh the required amount of solid Closthioamide in a tared, sealed
container within the fume hood.

¢ Solubilization: Add the desired solvent to the container with the Closthioamide. Gently swirl
to dissolve. Avoid sonication which may generate aerosols.

o Transfer: Use a calibrated pipette to transfer the solution to the experimental vessel.

o Decontamination: Wipe down all surfaces in the fume hood with an appropriate deactivating
agent (e.g., 10% bleach solution followed by 70% ethanol) and dispose of all contaminated
materials as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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